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Compound of Interest

Compound Name: 1-ethyl-4-iodo-1H-pyrazol-5-amine

Cat. No.: B13512453

Get Quote

Executive Summary & Chemical Profile
This guide mandates the operational protocols for the disposal of 1-ethyl-4-iodo-1H-pyrazol-5-
amine. Due to the presence of both a basic amine moiety and a halogen (iodine) on the

pyrazole ring, this compound requires strict segregation from non-halogenated waste streams

and acidic oxidizers to prevent toxic gas evolution (e.g., iodine vapor, nitrogen oxides) and to

ensure compliance with RCRA and local environmental standards.
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Property Specification

Chemical Name 1-Ethyl-4-iodo-1H-pyrazol-5-amine

CAS Number 1247944-28-0

Molecular Formula C₅H₈IN₃

Molecular Weight 237.04 g/mol

Physical State Solid (Powder/Crystalline)

Hazard Class Irritant, Acute Tox. 4 (Oral)

Key Functional Groups Primary Amine (-NH₂), Organoiodide (-I)

Hazard Characterization & Safety Logic
Effective disposal begins with understanding the why behind the safety protocols. This section

details the causality between the chemical structure and the required handling procedures.[1]

[2][3]

The Iodine Factor (Halogenation)
Mechanism: Upon thermal decomposition or reaction with strong oxidizers, the carbon-iodine

bond cleaves, potentially releasing elemental iodine (

) or hydrogen iodide (

). Operational Impact:

Strict Segregation: Must be classified as Halogenated Organic Waste. Mixing with non-

halogenated solvents (e.g., acetone, methanol) dilutes the halogen content, complicating the

incineration process which requires specific scrubbers to capture acid gases.

Incineration Requirement: Facilities must burn this waste at temperatures >1100°C with

caustic scrubbing to neutralize iodine vapors.

The Amine Factor (Basicity)
Mechanism: The 5-amino group renders the molecule basic. Operational Impact:
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Incompatibility: violent reaction potential with strong acids (exothermic protonation) or

acylating agents.

Nitrogen Oxide Risk: Combustion without proper oxygen control can generate

.

GHS Hazard Classification
Hazard Code Hazard Statement Signal Word

H302 Harmful if swallowed Warning

H315 Causes skin irritation Warning

H319 Causes serious eye irritation Warning

H335 May cause respiratory irritation Warning

Waste Segregation & Compatibility Workflow
The following logic gate diagram illustrates the decision-making process for segregating this

specific chemical. This self-validating system ensures no incompatible mixing occurs at the

bench level.
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Waste Generation:
1-ethyl-4-iodo-1H-pyrazol-5-amine

Physical State?

Solid / Powder

Pure Chemical

Dissolved in Solvent

Reaction Mixture

CRITICAL STOP:
Do NOT mix with Acids

or Oxidizers
Solvent Type?

CONTAINER B:
Halogenated Liquid Waste
(DCM, Chloroform, etc.)

Halogenated Solvent Non-Halo Solvent
(Compound adds Halogen load)

CONTAINER A:
Solid Hazardous Waste
(Halogenated Organics)

CONTAINER C:
Non-Halogenated Waste

(Only if <1% Halogen content)

Click to download full resolution via product page

Figure 1: Waste Segregation Logic Tree. Note that even if dissolved in a non-halogenated

solvent, the presence of the iodinated compound often necessitates disposal in the

Halogenated stream depending on concentration thresholds (typically >1%).

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid Chemical
Context: Expired shelf-life inventory or surplus dry powder.
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PPE Verification: Don nitrile gloves (double-gloving recommended due to iodine content),

safety goggles, and a lab coat. Use a fume hood to avoid dust inhalation.[4]

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar. Do not use

metal containers as organic iodides can degrade and corrode metal over time.

Transfer: Carefully transfer the solid into the container. Do not fill >90% capacity.

Labeling:

Attach a hazardous waste tag immediately.[5]

Chemical Name: Write fully: "1-ethyl-4-iodo-1H-pyrazol-5-amine".

Constituents: "Solid Organic Waste, Halogenated (Iodine)".

Hazard Checkboxes: Check "Toxic" and "Irritant".

Secondary Containment: Place the HDPE jar into a secondary bin or tray in the satellite

accumulation area.

Scenario B: Disposal of Reaction Mixtures (Liquid)
Context: Mother liquors or HPLC waste containing the compound.

Solvent Assessment: Determine the primary solvent.

If DCM/Chloroform: Use the Halogenated waste carboy.

If Methanol/Acetonitrile: If the concentration of the iodinated pyrazole is significant (>0.1 -

1%), default to the Halogenated carboy to prevent facility compliance issues downstream.

pH Check: Ensure the waste solution is not acidic (pH < 4). If acidic, neutralize carefully with

a dilute base (e.g., Sodium Bicarbonate) before adding to the organic waste drum to prevent

amine salt precipitation or heat generation.

Funneling: Use a funnel with a lid/latch. Pour slowly to avoid splashing.
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Log Entry: Record the volume and approximate concentration of the iodinated compound on

the waste log sheet.

Emergency Spill Response Procedures
In the event of a benchtop spill, immediate containment is necessary to prevent tracking of the

halogenated amine.

1. ALERT
Notify personnel

Evacuate immediate area

2. PPE UP
Nitrile Gloves, Goggles,
N95/Respirator (if dusty)

3. CONTAIN
Cover with absorbent pads

or vermiculite

4. COLLECT
Sweep/Scoop into

sealed bag/jar

5. DECONTAMINATE
Wipe surface with

soap & water

6. DISPOSE
Label as Hazardous

Debris (Halogenated)

Click to download full resolution via product page

Figure 2: Immediate Spill Response Workflow.

Specific Decontamination Note: If the spill leaves a yellow/brown stain (indicative of iodine

release), use a dilute solution of sodium thiosulfate (5-10%) to reduce the iodine to colorless

iodide before final cleaning with soap and water.
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(Note: While specific SDS for this exact catalog number may vary by supplier, the protocols

above are derived from standard chemical hygiene practices for halogenated aromatic

amines.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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